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Compound of Interest

Compound Name: 2-Methyl-1,1-dipropoxypropane

Cat. No.: B077185 Get Quote

This technical guide provides an in-depth overview of the fundamental physicochemical

properties of 2-Methyl-1,1-dipropoxypropane, a chemical compound relevant to various

research and development applications. The focus of this document is to present its molecular

formula and molecular weight, offering a foundational resource for professionals in drug

development, chemical research, and scientific fields.

Quantitative Molecular Data
The essential quantitative data for 2-Methyl-1,1-dipropoxypropane is summarized below. This

information is critical for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value

Molecular Formula C₁₀H₂₂O₂

Molecular Weight 174.28 g/mol

Elemental Composition

    Carbon (C) 10 atoms

    Hydrogen (H) 22 atoms

    Oxygen (O) 2 atoms
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Determination of Physicochemical Properties:
Standard Methodologies
The determination of a compound's molecular formula and weight is a fundamental aspect of

chemical analysis. While specific experimental data for the synthesis of 2-Methyl-1,1-
dipropoxypropane is not detailed here, the standard protocols used to ascertain these

properties are well-established in the field of analytical chemistry.

Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of a

compound. In a typical workflow, the sample is ionized, and the resulting ions are separated

based on their mass-to-charge ratio (m/z). The peak corresponding to the molecular ion

provides a highly accurate measurement of the molecular weight. High-resolution mass

spectrometry (HRMS) can further provide the exact mass, which helps in deducing the

elemental composition.

Elemental Analysis: This method determines the percentage composition of individual elements

(carbon, hydrogen, oxygen, etc.) within a compound. The empirical formula can be derived

from these percentages. When combined with the molecular weight from mass spectrometry,

the precise molecular formula can be confirmed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural

elucidation, ¹H and ¹³C NMR spectroscopy can confirm the molecular formula by accounting for

all the hydrogen and carbon atoms in the molecule's structure.

Logical Relationship of Molecular Properties
The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.
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Caption: Logical flow from compound name to molecular formula and weight.
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To cite this document: BenchChem. [A Comprehensive Technical Analysis of 2-Methyl-1,1-
dipropoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077185#2-methyl-1-1-dipropoxypropane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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